Cas no 16844-08-9 (Octane, 2-chloro-,(2S)-)

• Product Name: Octane, 2-chloro-,(2S)-
• CAS No: 16844-08-9
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 227808
• PubChem ID: 11961411
• Update Time: 2025-04-19

Octane, 2-chloro-,(2S)- Chemical and Physical Properties

Names and Identifiers

• Octane, 2-chloro-,(2S)-
• (S)-2-chlorooctane
• Octane, 2-chloro-, (S)-
• 2-CHLOROOCTANE, (S)-
• 16844-08-9
• (S)-(+)-2-chlorooctane
• (s)-2-chloro-octane
• 2-Chlorooctane, (+)-
• (+)-2-chlorooctane
• 8RNA063SPM
• (s)-2-octylchloride
• (2S)-2-CHLOROOCTANE
• SCHEMBL10672543
• OCTANE, 2-CHLORO-, (S)-(+)-
• Octane, 2-chloro-, (2S)-
• UNII-8RNA063SPM
• OCTANE, 2-CHLORO-, D-(+)-
• HKDCIIMOALDWHF-QMMMGPOBSA-N
• Q27270934

• Inchi： 1S/C8H17Cl/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： HKDCIIMOALDWHF-QMMMGPOBSA-N
• SMILES： Cl[C@@H](C)CCCCCC

Computed Properties

• Exact Mass: 148.10201
• Monoisotopic Mass: 148.101878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.8765 (estimate)
• Melting Point: -41.9°C (estimate)
• Boiling Point: 178.66°C (estimate)
• Flash Point: 52.474°C
• Refractive Index: 1.4181 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides